Structural and Mechanistic Profiling of 2-({[(Benzyloxy)carbonyl]amino}oxy)butanoic Acid in Bioconjugation and Peptidomimetics
Structural and Mechanistic Profiling of 2-({[(Benzyloxy)carbonyl]amino}oxy)butanoic Acid in Bioconjugation and Peptidomimetics
Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper
Executive Summary
In the rapidly evolving landscape of targeted therapeutics and biomolecular engineering, the demand for highly specific, bioorthogonal building blocks is paramount. 2-({[(Benzyloxy)carbonyl]amino}oxy)butanoic acid (CAS: 42990-03-4) [1] represents a critical synthetic intermediate bridging the fields of peptidomimetics and chemoselective bioconjugation. As an α -aminooxy acid derivative, it introduces unique conformational constraints when incorporated into peptide backbones and serves as a highly reactive nucleophile for oxime ligation once deprotected.
This technical guide deconstructs the chemical anatomy of this molecule, elucidates the mechanistic causality behind its applications, and provides field-proven, self-validating protocols for its utilization in advanced drug development workflows.
Chemical Anatomy & Physicochemical Profile
To leverage this molecule effectively, one must understand the distinct functional domains that dictate its reactivity and stability. The IUPAC designation, 2-(phenylmethoxycarbonylaminooxy)butanoic acid [2], reveals three critical structural components:
-
The Butanoic Acid Backbone: Featuring an ethyl side chain at the α -carbon, this backbone mimics the unnatural amino acid α -aminobutyric acid (Aba). The aliphatic nature provides moderate lipophilicity while maintaining standard carboxylic acid reactivity for peptide coupling.
-
The α -Aminooxy Linkage (-O-NH-): This is the mechanistic core of the molecule. The presence of the adjacent oxygen atom induces the " α -effect" —a thermodynamic phenomenon where the repulsion between the unshared electron pairs on the adjacent nitrogen and oxygen atoms raises the energy of the Highest Occupied Molecular Orbital (HOMO). This renders the nitrogen exceptionally nucleophilic compared to standard aliphatic amines, even at slightly acidic pH levels.
-
The Benzyloxycarbonyl (Cbz or Z) Protecting Group: A robust carbamate protecting group that shields the hyper-reactive aminooxy nitrogen during standard peptide coupling cycles. It is highly stable to basic conditions (orthogonal to Fmoc chemistry) and resists mild acids, ensuring the aminooxy group remains inert until selectively unmasked.
Quantitative Data Summary
The following table synthesizes the critical physicochemical parameters required for stoichiometric calculations and analytical tracking [1], [2].
| Parameter | Value | Analytical Relevance |
| CAS Number | 42990-03-4 | Compound identification and regulatory tracking |
| Molecular Formula | C₁₂H₁₅NO₅ | Stoichiometric mass balancing |
| Molecular Weight | 253.25 g/mol | Molarity calculations and Mass Spectrometry (MS) |
| LogP | ~1.71 | Predicts moderate lipophilicity for RP-HPLC retention |
| Canonical SMILES | O=C(OCC=1C=CC=CC1)NOC(C(=O)O)CC | In silico modeling and cheminformatics |
| Storage Conditions | Sealed, Dry, 2-8°C | Prevents premature degradation or hydrolysis |
Mechanistic Utility in Drug Development
Peptidomimetics and Foldamer Engineering
Native peptides often suffer from poor pharmacokinetic profiles due to rapid proteolytic cleavage. Incorporating α -aminooxy acids into a peptide sequence fundamentally alters the backbone's hydrogen-bonding network. The N-O bond restricts dihedral angles, forcing the peptide to adopt stable, unnatural secondary structures (foldamers) such as consecutive β
- and γ -turn mimetics [3]. This structural rigidification not only enhances target binding affinity through pre-organization but also confers near-total resistance to endogenous proteases.
Chemoselective Bioconjugation (Oxime Ligation)
Upon removal of the Cbz group, the unmasked aminooxy moiety becomes a premier handle for bioorthogonal conjugation. It reacts chemoselectively with aldehydes or ketones to form a highly stable oxime bond (R-O-N=C-R'). Because aldehydes and ketones are virtually absent in native proteins, this reaction is heavily utilized in the synthesis of Antibody-Drug Conjugates (ADCs), PROTACs, and targeted radiotracers [4].
Fig 1: Structural deconstruction and downstream synthetic utility workflows.
Experimental Protocols: A Self-Validating System
To ensure scientific integrity, the following protocols are designed with built-in causality—explaining why specific reagents and conditions are selected to guarantee reproducible outcomes.
Protocol 1: Chemoselective Cbz Deprotection via Catalytic Hydrogenolysis
Causality: While Cbz can be removed using strong acids (e.g., HBr/Acetic acid), such harsh conditions risk degrading sensitive peptide backbones or causing side reactions. Catalytic hydrogenolysis is selected here because it is exceptionally mild, operating at room temperature and neutral pH, yielding only toluene and CO₂ as byproducts.
Step-by-Step Methodology:
-
Preparation: Dissolve the Cbz-protected intermediate (1.0 eq) in anhydrous Methanol or Ethyl Acetate (approx. 10 mL per gram of substrate).
-
Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (0.1 eq by weight). Safety Note: Pd/C is pyrophoric; add under an inert argon atmosphere.
-
Hydrogenation: Evacuate the reaction flask and backfill with Hydrogen gas (H₂) using a balloon. Repeat this purge cycle three times to ensure complete removal of oxygen.
-
Reaction: Stir the suspension vigorously at room temperature for 2–4 hours. Monitor completion via TLC or LC-MS (look for the disappearance of the Cbz mass shift, -134 Da).
-
Workup: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with excess Methanol.
-
Isolation: Concentrate the filtrate under reduced pressure to yield the free α -aminooxy acid. Use immediately or store at -20°C under argon to prevent oxidative degradation.
Protocol 2: Aniline-Catalyzed Oxime Ligation for Bioconjugation
Causality: Uncatalyzed oxime ligation can be sluggish. We employ Aniline as a nucleophilic catalyst [4]. Aniline rapidly reacts with the target aldehyde to form a Schiff base (imine) intermediate. This protonated Schiff base is significantly more electrophilic than the parent aldehyde, accelerating the nucleophilic attack by the aminooxy group by up to 100-fold. The pH is strictly controlled between 4.5 and 6.0; this ensures the carbonyl is sufficiently activated without fully protonating the aminooxy group (pKa ~4.5).
Step-by-Step Methodology:
-
Buffer Preparation: Prepare a 100 mM Sodium Acetate buffer, adjusting the pH to 5.0. Degas the buffer to prevent oxidation of sensitive biomolecules.
-
Catalyst Priming: Prepare a 1 M stock solution of Aniline in DMSO. Add this to the reaction buffer to achieve a final Aniline concentration of 50 mM.
-
Substrate Solubilization: Dissolve the aldehyde-functionalized biomolecule (e.g., oxidized glycoprotein or engineered ADC intermediate) in the primed buffer to a concentration of 1–5 mg/mL.
-
Ligation Initiation: Add the deprotected aminooxy-butanoic acid derivative (from Protocol 1) at a 10 to 20-fold molar excess relative to the aldehyde target.
-
Incubation: Incubate the mixture at room temperature for 2 to 12 hours. Monitor the mass shift via MALDI-TOF or ESI-MS.
-
Purification: Remove excess aminooxy reagent and aniline catalyst using Size-Exclusion Chromatography (SEC) or dialysis against standard PBS (pH 7.4).
Fig 2: Mechanism of Aniline-Catalyzed Oxime Ligation.
